Cas no 50803-23-1 (4-Bromo-3-chlorosulfonyl-benzoic acid)
50803-23-1 structure
Product Name:4-Bromo-3-chlorosulfonyl-benzoic acid
CAS No:50803-23-1
MF:C7H4BrClO4S
MW:299.526259422302
MDL:MFCD00625719
CID:821159
PubChem ID:3737373
Update Time:2025-04-19
4-Bromo-3-chlorosulfonyl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(chlorosulfonyl)benzoic acid
- 2-bromo-5-carboxybenzenesulfonyl chloride
- 4-bromo-3-chlorosulfonylbenzoic acid
- 4-Bromo-3-chlorosulfonyl-benzoic acid
- 4-Brom-3-chlorsulfonyl-benzoesaeure
- FS-4440
- SY065761
- EN300-01845
- MDITWYHGSGANSP-UHFFFAOYSA-N
- J-514697
- 4-bromo-3-(chlorosulfonyl)benzoicacid
- CS-0213035
- 50803-23-1
- AKOS000122281
- DTXSID90395750
- SCHEMBL980562
- Z57008915
- MFCD00625719
- AT13531
-
- MDL: MFCD00625719
- Inchi: 1S/C7H4BrClO4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,(H,10,11)
- InChI Key: MDITWYHGSGANSP-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=O)O)C=C1S(=O)(=O)Cl
Computed Properties
- Exact Mass: 297.87000
- Monoisotopic Mass: 297.87
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.8A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.934
- Melting Point: 181-183 °C
- Boiling Point: 441.4°C at 760 mmHg
- Flash Point: 220.7°C
- Refractive Index: 1.62
- PSA: 79.82000
- LogP: 3.15560
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-Bromo-3-chlorosulfonyl-benzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,2-8°C
4-Bromo-3-chlorosulfonyl-benzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Bromo-3-chlorosulfonyl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B684853-100mg |
4-Bromo-3-chlorosulfonyl-benzoic acid |
50803-23-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B684853-250mg |
4-Bromo-3-chlorosulfonyl-benzoic acid |
50803-23-1 | 250mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B684853-500mg |
4-Bromo-3-chlorosulfonyl-benzoic acid |
50803-23-1 | 500mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B684853-1g |
4-Bromo-3-chlorosulfonyl-benzoic acid |
50803-23-1 | 1g |
$ 207.00 | 2023-04-18 | ||
| Alichem | A019097506-10g |
4-Bromo-3-(chlorosulfonyl)benzoic acid |
50803-23-1 | 95% | 10g |
$480.76 | 2023-09-01 | |
| Alichem | A019097506-25g |
4-Bromo-3-(chlorosulfonyl)benzoic acid |
50803-23-1 | 95% | 25g |
$930.09 | 2023-09-01 | |
| abcr | AB314279-1 g |
4-Bromo-3-chlorosulfonyl-benzoic acid; . |
50803-23-1 | 1 g |
€161.00 | 2023-07-19 | ||
| abcr | AB314279-5 g |
4-Bromo-3-chlorosulfonyl-benzoic acid; . |
50803-23-1 | 5 g |
€518.00 | 2023-07-19 | ||
| abcr | AB314279-25 g |
4-Bromo-3-chlorosulfonyl-benzoic acid; . |
50803-23-1 | 25 g |
€1,572.00 | 2023-07-19 | ||
| Chemenu | CM154933-10g |
4-Bromo-3-(chlorosulfonyl)benzoic acid |
50803-23-1 | 95% | 10g |
$445 | 2024-07-16 |
4-Bromo-3-chlorosulfonyl-benzoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
50803-23-1 (4-Bromo-3-chlorosulfonyl-benzoic acid) Related Products
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